Cas no 1447944-59-3 ((2R,4R)-1-tert-butoxycarbonyl-4-fluoro-2-methyl-pyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-1-tert-butoxycarbonyl-4-fluoro-2-methyl-pyrrolidine-2-carboxylic acid
• CAS No: 1447944-59-3
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• CID: 5304421
• Update Time: 2026-03-10

(2R,4R)-1-tert-butoxycarbonyl-4-fluoro-2-methyl-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-1-(tert-Butoxycarbonyl)-4-fluoro-2-methylpyrrolidine-2-carboxylic acid
• AT29293
• (2R,4R)-1-tert-butoxycarbonyl-4-fluoro-2-methyl-pyrrolidine-2-carboxylic acid

• Inchi： 1S/C11H18FNO4/c1-10(2,3)17-9(16)13-6-7(12)5-11(13,4)8(14)15/h7H,5-6H2,1-4H3,(H,14,15)/t7-,11-/m1/s1
• InChI Key： AMYPRFPCITYLTA-RDDDGLTNSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)[C@](C(=O)O)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 339
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8

Additional information on (2R,4R)-1-tert-butoxycarbonyl-4-fluoro-2-methyl-pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R,4R)-1-tert-butoxycarbonyl-4-fluoro-2-methyl-pyrrolidine-2-carboxylic acid (CAS No. 1447944-59-3)

The compound (2R,4R)-1-tert-butoxycarbonyl-4-fluoro-2-methyl-pyrrolidine-2-carboxylic acid (CAS No. 1447944-59-3) is a fluorinated pyrrolidine derivative with significant applications in pharmaceutical chemistry and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate for drug development, particularly in the design of protease inhibitors and chiral building blocks. The presence of both fluoro and tert-butoxycarbonyl (Boc) groups enhances its reactivity and stability, enabling precise modifications in target molecules.

In recent years, the demand for fluorinated compounds like (2R,4R)-1-tert-butoxycarbonyl-4-fluoro-2-methyl-pyrrolidine-2-carboxylic acid has surged due to their role in improving drug bioavailability and metabolic stability. Researchers frequently search for "fluorinated pyrrolidine synthesis" or "Boc-protected amino acid applications", reflecting the growing interest in this chemical space. The compound’s CAS No. 1447944-59-3 is often queried in databases for purity verification or regulatory compliance, underscoring its industrial relevance.

The stereospecificity of (2R,4R)-1-tert-butoxycarbonyl-4-fluoro-2-methyl-pyrrolidine-2-carboxylic acid is critical for its utility in asymmetric synthesis. The 2R,4R configuration ensures compatibility with enantioselective reactions, a topic frequently explored in forums discussing "chiral auxiliaries in medicinal chemistry". This aligns with trends in personalized medicine, where precise molecular control is paramount. Additionally, the Boc group serves as a temporary protecting group, a feature highlighted in searches like "Boc deprotection conditions" or "amine protection strategies".

From a synthetic perspective, the compound’s carboxylic acid moiety allows for further derivatization, such as amide bond formation or esterification. This versatility is often cited in queries like "pyrrolidine-2-carboxylic acid derivatives" or "fluorinated heterocycles in drug design". Its thermal stability and solubility profile also make it suitable for scalable processes, addressing common industrial challenges like "green chemistry in API manufacturing".

In conclusion, (2R,4R)-1-tert-butoxycarbonyl-4-fluoro-2-methyl-pyrrolidine-2-carboxylic acid (CAS No. 1447944-59-3) exemplifies the intersection of structural complexity and functional utility. Its relevance to cutting-edge research—coupled with frequent searches for "fluorinated building blocks" and "Boc-protected intermediates"—positions it as a compound of enduring interest in both academic and industrial settings.